Cas no 946217-41-0 (8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 946217-41-0
• MF: C₂₅H₃₁FN₂O₅S
• MW: 490.58744931221
• CID: 5513470
• Update Time: 2025-11-01

8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• (4-butoxyphenyl)-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C25H31FN2O5S/c1-3-4-16-32-21-7-5-20(6-8-21)24(29)27-13-11-25(12-14-27)28(15-17-33-25)34(30,31)22-9-10-23(26)19(2)18-22/h5-10,18H,3-4,11-17H2,1-2H3
• InChI Key： DYSLQJFGIVRWEJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1)(N1CCC2(OCCN2S(C2=CC=C(F)C(C)=C2)(=O)=O)CC1)=O

Additional information on 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Introduction to 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 946217-41-0)

8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 946217-41-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The intricate structure of this compound, characterized by the presence of a spiro ring system, a benzoyl group, and a sulfonyl moiety, makes it a promising candidate for various therapeutic applications.

The butoxybenzoyl and fluoromethylbenzenesulfonyl groups are particularly noteworthy for their contributions to the compound's pharmacological properties. The butoxybenzoyl group is known for its ability to enhance lipophilicity, which can improve the compound's cell membrane permeability and bioavailability. On the other hand, the fluoromethylbenzenesulfonyl group introduces a degree of polarity and can influence the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the potential of 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and plays a crucial role in many diseases, including arthritis and inflammatory bowel disease. Preliminary studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

Another area of interest is its potential as an anticancer agent. Cancer is characterized by uncontrolled cell growth and proliferation, and effective anticancer drugs are those that can selectively target cancer cells while minimizing damage to healthy cells. Research has indicated that 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane may have cytotoxic effects on certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The spirocyclic structure of this compound is also of great interest to medicinal chemists due to its unique conformational properties. Spirocyclic compounds often exhibit enhanced stability and reduced metabolic degradation compared to their acyclic counterparts. This can lead to improved pharmacokinetic profiles, such as longer half-lives and better oral bioavailability, which are highly desirable characteristics for drug candidates.

In addition to its potential therapeutic applications, 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane has been studied for its synthetic accessibility and structural diversity. The ability to modify the substituents on the spiro ring system allows for the creation of a wide range of analogs with varying biological activities. This synthetic flexibility is crucial for optimizing the compound's properties and developing more effective drugs.

The synthesis of 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane typically involves multi-step processes that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

One of the key challenges in the development of 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane as a therapeutic agent is optimizing its pharmacokinetic properties. Factors such as solubility, stability, and metabolic fate must be carefully considered to ensure that the compound can effectively reach its intended target in vivo. Preclinical studies have shown promising results in this regard, with the compound demonstrating favorable pharmacokinetic profiles in animal models.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in humans. While 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is still in the early stages of development, preliminary data from preclinical studies suggest that it has the potential to advance to clinical trials in the near future. These trials will provide valuable insights into the compound's safety profile and therapeutic potential in human subjects.

In conclusion, 8-(4-butoxybenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 946217-41-0) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.